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Compound of Interest

Compound Name: Phellodendrine (chloride)

Cat. No.: B8099544 Get Quote

Executive Summary
Phellodendrine Chloride (CAS: 104112-82-5) is a quaternary isoquinoline alkaloid derived from

Phellodendron amurense.[1][2] Unlike broad-spectrum immunosuppressants (e.g.,

cyclophosphamide) that indiscriminately deplete lymphocytes or inhibit humoral immunity,

Phellodendrine exhibits a distinct pharmacological profile: it selectively suppresses the cellular

immune response (T-cell mediated) while sparing antibody production.

This technical guide dissects the in vitro immunosuppressive mechanisms of Phellodendrine

Chloride, focusing on its blockade of the NF-κB/MAPK signaling axis and modulation of

AMPK/mTOR immunometabolism. It provides researchers with validated protocols for

assessing its efficacy in T-cell proliferation and mast cell degranulation models.

Chemical & Pharmacological Profile
Before initiating in vitro assays, the physicochemical properties of the compound must be

optimized for cellular delivery.
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Property Specification Experimental Implication

Chemical Name Phellodendrine Chloride
Quaternary ammonium salt;

polar nature.

Molecular Formula C₂₀H₂₄ClNO₄ MW: 377.86 g/mol .[3]

Solubility DMSO (>10 mg/mL), Ethanol

Critical: Avoid freeze-thaw

cycles in DMSO stock. Store

aliquots at -80°C.

Stability Light-sensitive
Perform incubations in the dark

or reduced light.

Purity Requirement ≥98% (HPLC)
Impurities (e.g., Berberine) can

skew immunomodulatory data.

Mechanistic Profiling: The "Why"
Phellodendrine does not act merely as a cytotoxin. Its immunosuppressive effects stem from

the targeted interruption of signal transduction pathways essential for immune cell activation.

The NF-κB and MAPK Blockade
In activated T-cells and macrophages, Phellodendrine Chloride acts upstream of nuclear

transcription.

NF-κB Suppression: It inhibits the degradation of IκB-α, preventing the liberation and nuclear

translocation of the p65 subunit. Without p65 translocation, the transcription of pro-

inflammatory cytokines (IL-2, TNF-α, IL-6) is stalled.

MAPK Inhibition: It suppresses the phosphorylation of ERK, JNK, and p38.[4] These kinases

are critical for stabilizing cytokine mRNA and driving clonal expansion in T-cells.

Immunometabolic Reprogramming (AMPK/mTOR)
Recent data indicates Phellodendrine activates AMPK (AMP-activated protein kinase), which

subsequently inhibits mTOR (mechanistic target of rapamycin).
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Causality: mTOR is the master regulator of T-cell metabolic fitness (glycolysis). By inhibiting

mTOR, Phellodendrine forces T-cells into a catabolic state (autophagy), limiting the energy

available for rapid proliferation during an immune response.

Calcium Signaling & MRGPRX2
In mast cells and potentially T-cells, Phellodendrine alters the conformation of the MRGPRX2

receptor, inhibiting downstream PKC activation and reducing intracellular Ca²⁺ influx. This

calcium reduction is critical, as it likely impairs the Calcineurin/NFAT pathway, mirroring the

mechanism of Cyclosporine A but via a distinct receptor interaction.

Visualization: Signaling Pathway Architecture
The following diagram illustrates the multi-target mechanism of Phellodendrine Chloride within

an immune cell.
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Caption: Phellodendrine inhibits NF-κB/MAPK signaling and mTOR via AMPK activation,

reducing cytokines.

Experimental Protocols (Self-Validating Systems)
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Protocol A: T-Cell Proliferation Inhibition Assay (CFSE
Dilution)
Objective: Quantify the anti-proliferative IC50 of Phellodendrine on CD3/CD28-stimulated T-

cells. Validation: Use Cyclosporine A (CsA) as a positive control.

Materials:

Primary Splenocytes or PBMCs.

Anti-CD3e (Clone 145-2C11) and Anti-CD28 (Clone 37.51) antibodies.[5]

CFSE (Carboxyfluorescein succinimidyl ester) dye.

Phellodendrine Chloride (Stock: 100 mM in DMSO).

Workflow:

Preparation: Isolate lymphocytes and label with 5 µM CFSE for 10 min at 37°C. Quench with

cold FBS.

Seeding: Plate

cells/well in a 96-well U-bottom plate.

Treatment: Add Phellodendrine (0.1, 1, 10, 50, 100 µM). Keep DMSO concentration <0.1%.

Control: Vehicle (DMSO).

Positive Control: CsA (100 nM).

Stimulation: Add soluble Anti-CD3 (1 µg/mL) and Anti-CD28 (0.5 µg/mL).

Incubation: 72 hours at 37°C, 5% CO₂.

Analysis: Flow Cytometry. Gate on live CD4+ and CD8+ cells. Measure CFSE Mean

Fluorescence Intensity (MFI).
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Logic: Proliferating cells dilute the dye (lower MFI). Phellodendrine should preserve high

MFI (arrested division).

Protocol B: Mast Cell Degranulation (RBL-2H3 Model)
Objective: Assess suppression of immediate allergic response (upstream of T-cell activation).

Workflow:

Sensitization: Seed RBL-2H3 cells (

/well). Sensitize with anti-DNP IgE (50 ng/mL) overnight.

Pre-treatment: Wash cells with Tyrode’s buffer. Incubate with Phellodendrine (10–100 µM) for

30 min.

Challenge: Stimulate with DNP-BSA (100 ng/mL) for 30 min.

Readout: Measure β-Hexosaminidase release in supernatant using p-NAG substrate (OD

405 nm).

Calculation: % Release = (Supernatant / (Supernatant + Lysate)) × 100.

Comparative Data Synthesis
The following table summarizes expected in vitro outcomes based on mechanistic studies.
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Parameter Phellodendrine Cl
Cyclosporine A
(CsA)

Cyclophosphamide
(Active Metabolite)

Primary Target NF-κB, MAPK, AMPK Calcineurin (NFAT) DNA (Alkylation)

T-Cell Proliferation
Suppressed (G0/G1

arrest)

Suppressed (G0/G1

arrest)

Suppressed (Cell

death/S-phase block)

Humoral Immunity (B-

cell)
Minimal Effect Variable Suppression Strong Suppression

Cytokine Profile ↓ IL-2, ↓ TNF-α, ↓ IL-6 ↓↓ IL-2 General suppression

Cytotoxicity (IC50)
Moderate (>100 µM

typical)
Low (Specific) High (Cytotoxic)

Workflow Visualization: Screening Pipeline
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Caption: Step-wise screening workflow to validate Phellodendrine immunomodulation while

excluding cytotoxicity.

Conclusion & References
Phellodendrine Chloride represents a "soft" immunosuppressant candidate. Its ability to

dampen T-cell expansion and cytokine storms (via NF-κB/MAPK) without ablating antibody

production suggests a potential niche in treating autoimmune disorders where maintaining

some humoral defense is advantageous. Future development should focus on improving its
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oral bioavailability or utilizing delivery systems (e.g., erythrocyte-mediated delivery) to enhance

in vivo efficacy.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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